Enhanced Volatility: 3-Octyn-2-one vs. 3-Octen-2-one Boiling Point Comparison at Reduced Pressure
Under similar reduced-pressure distillation conditions, 3-octyn-2-one exhibits a boiling point approximately 23–24 °C lower than its alkene analog 3-octen-2-one. Specifically, 3-octyn-2-one boils at 76–77.5 °C at 15 Torr, whereas 3-octen-2-one boils at 100 °C at 18 mmHg (approximately 18 Torr) [1]. This difference translates into measurably higher volatility for the acetylenic ketone under identical headspace or vacuum conditions, directly affecting aroma release kinetics and distillation behavior.
| Evidence Dimension | Boiling point at reduced pressure (~15–18 Torr) |
|---|---|
| Target Compound Data | 76–77.5 °C at 15 Torr |
| Comparator Or Baseline | 3-Octen-2-one (CAS 1669-44-9): 100 °C at 18 mmHg (~18 Torr) |
| Quantified Difference | ΔT ≈ −23 °C (lower for 3-octyn-2-one) |
| Conditions | Reduced-pressure distillation; data from Molaid (target) and Fisher Scientific/Alfa Aesar (comparator) |
Why This Matters
For flavor and fragrance formulators, the lower boiling point of 3-octyn-2-one means faster headspace delivery and a different temporal odor profile compared with 3-octen-2-one, enabling differentiated fragrance tenacity and top-note character.
- [1] Molaid Compound Database. 3-Octyn-2-one (CAS 1119-58-0): Boiling point 76–77.5 °C (15 Torr). View Source
